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Compound of Interest

Compound Name: Pomalidomide-7-NH2

Cat. No.: B12407825

Get Quote

Executive Summary & Molecule Identification
Pomalidomide-7-NH2 (often cataloged as Pomalidomide-C7-NH2 or Pomalidomide 4'-alkylC7-

amine) is a functionalized derivative of the immunomodulatory drug Pomalidomide. Unlike the

parent compound, which serves as a monotherapy, this molecule is engineered with a 7-carbon

alkyl linker terminating in a primary amine. This "handle" allows for the covalent attachment of a

target protein ligand, facilitating the creation of PROTACs that recruit the E3 ubiquitin ligase

Cereblon (CRBN).[1]

Critical Distinction: This guide addresses the linker-functionalized intermediate (CAS: 2446474-

05-9), not the parent compound Pomalidomide (CAS: 19171-19-8), although comparative

baselines are provided where relevant.
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Property Specification

Systematic Name Pomalidomide 4'-alkylC7-amine hydrochloride

CAS Number 2446474-05-9

Molecular Weight 422.91 g/mol (HCl salt)

Appearance Light yellow to yellow solid

Primary Application PROTAC Synthesis (Cereblon recruitment)

Physicochemical Profile & Solubility Landscape
The solubility profile of Pomalidomide-7-NH2 is dominated by the lipophilic phthalimide core

and the alkyl linker. While the amine salt form (hydrochloride) improves handling, the molecule

remains highly hydrophobic.

Primary Solvent: Dimethyl Sulfoxide (DMSO)
DMSO is the mandatory primary solvent for Pomalidomide-7-NH2. The hydrochloride salt

exhibits exceptional solubility in DMSO compared to the parent compound, facilitating high-

concentration stock solutions.

Solubility Limit:~125 mg/mL (approx. 295 mM) [1].[1][2][3]

Stability: High in anhydrous DMSO at -20°C or -80°C.

Caveat: DMSO is hygroscopic.[1][2] Water absorption significantly reduces solubility and can

accelerate hydrolysis of the glutarimide ring.

Secondary Solvents & Aqueous Buffers
DMF (Dimethylformamide): A viable alternative to DMSO, with solubility ~10-30 mg/mL,

though less commonly used due to toxicity in biological assays.

Ethanol: Significantly lower solubility.[1] Not recommended for stock preparation.[4][5]

Water/PBS:Insoluble. The compound will precipitate immediately upon direct addition to

aqueous media. Aqueous solutions must be prepared via dilution from a DMSO stock.
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Solubility Comparison Table
Solvent

Solubility Limit
(Est.)

Status Notes

DMSO 125 mg/mL (295 mM) Recommended

Requires sonication;

use fresh, anhydrous

DMSO.[2]

DMF ~30 mg/mL Alternative

Use if DMSO is

incompatible with

downstream

chemistry.

Ethanol < 10 mg/mL Poor
Not recommended for

stock solutions.

Water (pH 7) < 0.1 mg/mL Insoluble

Only use as a final

dilution step (< 1%

DMSO).

Protocol: Stock Solution Preparation & Storage
This protocol ensures the integrity of the glutarimide ring (susceptible to hydrolysis) and

prevents "crash-out" events during biological application.

Workflow Diagram
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Figure 1: Optimized workflow for preparing and storing high-concentration stock solutions.

Step-by-Step Methodology
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Equilibration: Allow the product vial to warm to room temperature before opening. This

prevents condensation of atmospheric moisture onto the hygroscopic solid.

Weighing: Weigh the desired amount (e.g., 5 mg) into a sterile microcentrifuge tube.

Solvent Addition: Add fresh anhydrous DMSO to achieve a stock concentration of 10 mM to

100 mM.

Calculation Example: To make a 100 mM stock from 5 mg (MW 422.91):

Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath

for 1-2 minutes. The solution should be clear and yellow.

Aliquoting: Immediately divide the stock into single-use aliquots (e.g., 10-50 µL) to avoid

repeated freeze-thaw cycles.

Storage: Store aliquots at -80°C (stable for 6 months) or -20°C (stable for 1 month).

Biological Application: Dilution Strategy
Directly adding high-concentration DMSO stock to cell culture media often causes precipitation.

A "step-down" dilution strategy is required.

Aqueous Dilution Logic

100 mM DMSO Stock

Intermediate Dilution
(10x Working Conc in Media/Buffer)

 1:100 Dilution
(Rapid Mixing)

Final Assay Well
(1x Conc, <0.1% DMSO)

 Direct Addition (NOT RECOMMENDED) RISK: Precipitation

If added too fast

 1:10 Dilution
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Figure 2: Step-down dilution strategy to maintain solubility in aqueous buffers.

Critical Dilution Protocol
Prepare Intermediate: Dilute the DMSO stock 1:10 or 1:100 into the assay buffer/media while

vortexing. This prevents local high concentrations that trigger nucleation.

Final Dilution: Add the intermediate solution to the cells/protein assay to reach the final

working concentration (typically 10 nM – 10 µM).

DMSO Limit: Ensure the final DMSO concentration is < 0.1% (v/v) to avoid solvent toxicity

artifacts.

Troubleshooting & FAQs
Q: My stock solution has crystals after thawing.

Cause: DMSO is hygroscopic; absorbed water has lowered solubility, or the solution was too

cold.

Fix: Warm the tube to 37°C for 5-10 minutes and sonicate. If crystals persist, the compound

may have degraded (hydrolyzed); verify via LC-MS.

Q: Can I store the diluted aqueous solution?

No. Pomalidomide derivatives are unstable in water (hydrolysis of the glutarimide ring).

Prepare aqueous dilutions immediately before use and discard leftovers [2].

Q: Why is the color changing?

Insight: Pomalidomide derivatives are light-sensitive. Yellowing or darkening may indicate

photo-degradation. Always store stocks in amber vials or wrapped in foil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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